Cas no 651021-67-9 (Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)-)

Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)- structure
651021-67-9 structure
Product Name:Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)-
CAS No:651021-67-9
MF:C15H9BrClNO
MW:334.595062017441
CID:407914
PubChem ID:10925692
Update Time:2025-04-19

Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)-
    • 5-(3-bromophenyl)-3-(4-chlorophenyl)-1,2-oxazole
    • 5-(3-Bromophenyl)-3-(4-chlorophenyl)isoxazole
    • DTXSID00448589
    • 651021-67-9
    • Inchi: 1S/C15H9BrClNO/c16-12-3-1-2-11(8-12)15-9-14(18-19-15)10-4-6-13(17)7-5-10/h1-9H
    • InChI Key: QAJFSFDMRLCHCR-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=CC(C2C=CC(=CC=2)Cl)=NO1

Computed Properties

  • Exact Mass: 332.95567
  • Monoisotopic Mass: 332.95560g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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